5-ethyl-4-({[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}amino)-4H-1,2,4-triazol-3-yl hydrosulfide

• Molecular Formula: C18H21N5OS
• Molecular Weight: 355.5 g/mol
• IUPAC Name: 3-ethyl-4-[(E)-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylideneamino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C18H21N5OS/c1-5-17-20-21-18(25)23(17)19-11-14-10-12(2)22(13(14)3)15-6-8-16(24-4)9-7-15/h6-11H,5H2,1-4H3,(H,21,25)/b19-11+
• InChI Key: KSGXRHRSLYKQCW-YBFXNURJSA-N
• Isomeric SMILES: CCC1=NNC(=S)N1/N=C/C2=C(N(C(=C2)C)C3=CC=C(C=C3)OC)C
• SMILES: CCC1=NNC(=S)N1N=CC2=C(N(C(=C2)C)C3=CC=C(C=C3)OC)C

Description

5-ethyl-4-({[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}amino)-4H-1,2,4-triazol-3-yl hydrosulfide is a chemical compound that has gained significant attention in the scientific community due to its potential in various applications.

Mechanism of Action

The mechanism of action of 5-ethyl-4-({[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}amino)-4H-1,2,4-triazol-3-yl hydrosulfide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are involved in cancer cell growth. Specifically, it is thought to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication.
Biochemical and Physiological Effects:
Studies have shown that 5-ethyl-4-({[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}amino)-4H-1,2,4-triazol-3-yl hydrosulfide has a number of biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit cell proliferation and migration. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-ethyl-4-({[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}amino)-4H-1,2,4-triazol-3-yl hydrosulfide in lab experiments is its potential as an anti-cancer agent. However, there are also some limitations to using this compound. For example, it may be difficult to obtain in large quantities, and its mechanism of action is not fully understood.

Future Directions

There are a number of future directions for research on 5-ethyl-4-({[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}amino)-4H-1,2,4-triazol-3-yl hydrosulfide. One potential direction is to further investigate its potential as an anti-cancer agent. Additionally, research could focus on understanding the compound's mechanism of action and identifying potential targets for its activity. Finally, research could also explore the compound's potential in other areas, such as anti-inflammatory or antioxidant therapies.

Synthesis Methods

The synthesis of 5-ethyl-4-({[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}amino)-4H-1,2,4-triazol-3-yl hydrosulfide involves a multi-step process. The starting material for this synthesis is 4-methoxyphenyl hydrazine, which undergoes a reaction with 2,5-dimethyl-3-oxo-2,3-dihydro-1H-pyrrole-1-carbaldehyde to form the Schiff base. The Schiff base then reacts with ethyl acetoacetate to form the corresponding pyrrole derivative. This derivative is then reacted with thiosemicarbazide to form the desired compound.

Scientific Research Applications

5-ethyl-4-({[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}amino)-4H-1,2,4-triazol-3-yl hydrosulfide has shown potential in various scientific research applications. One of the most promising applications is in the field of medicinal chemistry, where this compound has been studied for its potential as an anti-cancer agent. Studies have shown that this compound can inhibit the growth of cancer cells, making it a promising candidate for further research.